![molecular formula C15H20N4OS B5493623 2-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-(1-phenylethyl)acetamide](/img/structure/B5493623.png)
2-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-(1-phenylethyl)acetamide
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Overview
Description
2-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-(1-phenylethyl)acetamide, also known as EMPTA, is a chemical compound that has been extensively researched for its potential applications in the field of medicinal chemistry. EMPTA is a member of the thioamide family of compounds and has been shown to possess a wide range of biological activities, including antitumor, anti-inflammatory, and antiviral properties.
Mechanism of Action
The exact mechanism of action of 2-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-(1-phenylethyl)acetamide is not fully understood, but it is believed to act through a variety of mechanisms. This compound has been shown to inhibit the activity of a number of enzymes involved in cancer cell proliferation, including thymidylate synthase and dihydrofolate reductase. It has also been shown to inhibit the activity of the NF-κB pathway, a key regulator of inflammation. In addition, this compound has been found to inhibit the replication of viruses by interfering with viral RNA synthesis.
Biochemical and Physiological Effects:
This compound has been shown to possess a wide range of biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the migration and invasion of cancer cells, which are key processes in the metastasis of cancer. In addition, this compound has been found to possess potent anti-inflammatory activity, which is believed to be due to its ability to inhibit the activity of the NF-κB pathway. This compound has also been found to possess antiviral activity against a variety of viruses, including HIV and hepatitis C virus.
Advantages and Limitations for Lab Experiments
2-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-(1-phenylethyl)acetamide has several advantages for lab experiments. It is relatively easy to synthesize and is stable under a variety of conditions. It has also been shown to possess a wide range of biological activities, making it a potential candidate for the development of new drugs. However, there are also some limitations associated with the use of this compound in lab experiments. For example, its mechanism of action is not fully understood, which makes it difficult to optimize its use. In addition, its potential toxicity and side effects have not been fully characterized, which makes it difficult to assess its safety for use in humans.
Future Directions
There are several future directions for research on 2-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-(1-phenylethyl)acetamide. One potential direction is the development of new drugs based on this compound. Its wide range of biological activities makes it a potential candidate for the treatment of a variety of diseases, including cancer and inflammatory diseases. Another potential direction is the optimization of its use in lab experiments. A better understanding of its mechanism of action and potential toxicity could lead to more effective use of this compound in research. Finally, there is also potential for the development of new synthetic methods for the production of this compound, which could lead to more efficient and cost-effective production of this important compound.
Synthesis Methods
The synthesis of 2-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-(1-phenylethyl)acetamide involves the reaction of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol with N-(1-phenylethyl)acetamide in the presence of a suitable catalyst. The reaction proceeds via a thiol-ene coupling reaction and yields this compound as the final product.
Scientific Research Applications
2-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-(1-phenylethyl)acetamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess a wide range of biological activities, including antitumor, anti-inflammatory, and antiviral properties. This compound has been found to be effective against a variety of cancer cell lines, including breast, lung, and colon cancer. It has also been shown to possess potent anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. In addition, this compound has been found to possess antiviral activity against a variety of viruses, including HIV and hepatitis C virus.
properties
IUPAC Name |
2-[(5-ethyl-4-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-(1-phenylethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N4OS/c1-4-13-17-18-15(19(13)3)21-10-14(20)16-11(2)12-8-6-5-7-9-12/h5-9,11H,4,10H2,1-3H3,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEIVKIPNTAAXOL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN=C(N1C)SCC(=O)NC(C)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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